Cas no 1261954-47-5 (5-(2,4-Difluorophenyl)-2-methoxyphenol)

• Product Name: 5-(2,4-Difluorophenyl)-2-methoxyphenol
• CAS No: 1261954-47-5
• MF: C₁₃H₁₀F₂O₂
• MW: 236.214110851288
• MDL: MFCD18315075
• CID: 2765801
• PubChem ID: 53220816
• Update Time: 2025-06-08

5-(2,4-Difluorophenyl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• DTXSID90685522
• 2',4'-Difluoro-4-methoxy[1,1'-biphenyl]-3-ol
• 5-(2,4-Difluorophenyl)-2-methoxyphenol, 95%
• MFCD18315075
• 5-(2,4-DIFLUOROPHENYL)-2-METHOXYPHENOL
• 1261954-47-5
• 5-(2,4-Difluorophenyl)-2-methoxyphenol

• MDL： MFCD18315075
• Inchi： 1S/C13H10F2O2/c1-17-13-5-2-8(6-12(13)16)10-4-3-9(14)7-11(10)15/h2-7,16H,1H3
• InChI Key： LNETWTWEGXGXSD-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=CC(=C(C=1)O)OC)F

Computed Properties

• Exact Mass: 236.06488588g/mol
• Monoisotopic Mass: 236.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-(2,4-Difluorophenyl)-2-methoxyphenol

Introduction to 5-(2,4-Difluorophenyl)-2-methoxyphenol (CAS No. 1261954-47-5)

5-(2,4-Difluorophenyl)-2-methoxyphenol, with the CAS number 1261954-47-5, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a difluorophenyl and a methoxyphenol moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The molecular formula of 5-(2,4-Difluorophenyl)-2-methoxyphenol is C₁₃H₁₀F₂O₂, and its molecular weight is approximately 238.21 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including nucleophilic substitution and electrophilic aromatic substitution. The synthesis process can be optimized to achieve high yields and purity, making it suitable for both laboratory-scale and industrial-scale production.

In recent years, 5-(2,4-Difluorophenyl)-2-methoxyphenol has been the subject of extensive research due to its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in various inflammatory diseases. This makes it a promising candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory effects, 5-(2,4-Difluorophenyl)-2-methoxyphenol has also been investigated for its antioxidant properties. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is linked to numerous chronic diseases such as cardiovascular disease, neurodegenerative disorders, and cancer. Research has demonstrated that this compound exhibits strong antioxidant activity, potentially due to the presence of the methoxyphenol group.

The pharmacokinetic properties of 5-(2,4-Difluorophenyl)-2-methoxyphenol have also been studied to evaluate its suitability as a drug candidate. Preclinical studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed from the gastrointestinal tract and has good bioavailability. It also exhibits low toxicity in animal models, making it a safe candidate for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 5-(2,4-Difluorophenyl)-2-methoxyphenol in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for phase II trials to explore its potential in treating specific conditions such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD).

In addition to its therapeutic applications, 5-(2,4-Difluorophenyl)-2-methoxyphenol has also found use in other areas of research. For example, it has been employed as a model compound in studies investigating the mechanisms of drug resistance in cancer cells. The compound's ability to modulate specific signaling pathways involved in cell proliferation and survival makes it a valuable tool for understanding the complex biology of cancer.

The environmental impact of 5-(2,4-Difluorophenyl)-2-methoxyphenol is another important consideration. While it is not classified as a hazardous substance or controlled substance, efforts are being made to ensure its safe handling and disposal to minimize any potential environmental risks. Researchers are also exploring more sustainable synthesis methods to reduce the ecological footprint associated with its production.

In conclusion, 5-(2,4-Difluorophenyl)-2-methoxyphenol (CAS No. 1261954-47-5) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers multiple beneficial properties, including anti-inflammatory and antioxidant activities. Ongoing research continues to uncover new applications for this compound, making it an exciting area of study for scientists and researchers worldwide.